Cas no 1038982-19-2 (2-(1-sulfanylpropyl)phenol)

• Product Name: 2-(1-sulfanylpropyl)phenol
• CAS No: 1038982-19-2
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6293758
• PubChem ID: 21707536
• Update Time: 2025-06-12

2-(1-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-sulfanylpropyl)phenol
• CS-0354131
• SCHEMBL6535416
• EN300-1288815
• 1038982-19-2
• 2-(1-Mercaptopropyl)phenol

• Inchi： 1S/C9H12OS/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9-11H,2H2,1H3
• InChI Key： YVCIWMNRHYYNJW-UHFFFAOYSA-N
• SMILES： SC(C1C=CC=CC=1O)CC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(1-sulfanylpropyl)phenol

Introduction to 2-(1-sulfanylpropyl)phenol (CAS No. 1038982-19-2)

2-(1-sulfanylpropyl)phenol, with the chemical identifier CAS No. 1038982-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its phenolic and sulfanyl functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in drug development and industrial chemistry.

The molecular structure of 2-(1-sulfanylpropyl)phenol consists of a benzene ring substituted with a propyl group that bears a sulfanyl (-SH) moiety. This configuration imparts both hydrophobic and hydrophilic characteristics to the molecule, making it amenable to interactions with diverse biological targets. The presence of the sulfanyl group enhances the compound's solubility in both aqueous and organic solvents, which is a critical factor in formulating pharmaceutical agents that require stability across different environments.

In recent years, 2-(1-sulfanylpropyl)phenol has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its derivatives as intermediates in synthesizing novel therapeutic agents. The compound's ability to act as a chelating agent has been particularly noteworthy, as it can form stable complexes with metal ions. These complexes have shown promise in treating metal toxicity and in developing metal-based anticancer drugs.

One of the most compelling aspects of 2-(1-sulfanylpropyl)phenol is its role in developing antimicrobial agents. The sulfanyl group disrupts bacterial cell membranes by interacting with lipid bilayers, leading to cell lysis. This mechanism has been investigated for combating drug-resistant bacterial strains, which pose a significant challenge in modern medicine. Preliminary studies have demonstrated that certain derivatives of 2-(1-sulfanylpropyl)phenol exhibit potent activity against Gram-negative and Gram-positive bacteria alike.

The compound's pharmacokinetic properties have also been a focus of research. Studies indicate that 2-(1-sulfanylpropyl)phenol exhibits moderate bioavailability when administered orally, with a half-life that allows for sustained therapeutic effects. Its metabolic pathways have been elucidated, revealing that it is primarily metabolized in the liver through conjugation with glucuronic acid. This metabolic profile suggests potential interactions with other drugs that share similar pathways, necessitating careful consideration in drug-drug interactions.

Industrial applications of 2-(1-sulfanylpropyl)phenol extend beyond pharmaceuticals. Its chemical stability and reactivity make it suitable for use as an intermediate in producing specialty chemicals, including corrosion inhibitors and polymer additives. The sulfanyl group's ability to form hydrogen bonds enhances the compound's adhesion properties, making it an effective component in coatings and surface treatments.

The synthesis of 2-(1-sulfanylpropyl)phenol involves multi-step organic reactions, typically starting from readily available precursors such as phenol and propyl thiol. Advanced catalytic methods have been developed to improve yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. Continuous improvements in synthetic methodologies have reduced production costs, making 2-(1-sulfanylpropyl)phenol more accessible for large-scale manufacturing.

Eco-friendly considerations have also been integrated into the production process of 2-(1-sulfanylpropyl)phenol. Green chemistry principles have guided the development of solvent-free reactions and biocatalytic processes that minimize waste generation and energy consumption. These sustainable practices align with global efforts to reduce the environmental impact of chemical manufacturing.

Future research directions for 2-(1-sulfarylpropyl)phenol include exploring its potential as a prodrug or a co-administered agent to enhance the efficacy of existing therapies. The compound's versatility suggests that it could be tailored to target specific diseases or conditions by modifying its functional groups or incorporating it into complex drug formulations.

In conclusion, 2-(1-sulfarylpropyl)phenol (CAS No. 1038982-19-2) is a multifaceted compound with broad applications in pharmaceuticals, industrial chemistry, and material science. Its unique structural features and functional properties make it a promising candidate for developing innovative treatments and materials. As research continues to uncover new possibilities for this compound, its significance in advancing scientific and technological progress is likely to grow.